N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide

• IUPAC Name: N-tert-butyl-3-[[2-(4-methylphenyl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C20H24N2O2S/c1-14-8-10-17(11-9-14)25-13-18(23)21-16-7-5-6-15(12-16)19(24)22-20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: DLVCYEGYGVDSBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2)C(=O)NC(C)(C)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BVT.2733 and is known for its ability to inhibit the activity of a specific enzyme known as Dual-specificity tyrosine-regulated kinase 1A (DYRK1A).2733, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

BVT.2733 works by inhibiting the activity of N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide. This enzyme is known to play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of this enzyme can potentially lead to the suppression of tumor growth and the prevention of neurodegenerative diseases.
Biochemical and Physiological Effects:
BVT.2733 has been shown to have various biochemical and physiological effects. In vitro studies have shown that BVT.2733 inhibits the activity of N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide in a dose-dependent manner. In vivo studies have shown that BVT.2733 can reduce tumor growth in mice models. BVT.2733 has also been shown to improve cognitive function in mouse models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of BVT.2733 is its specificity towards N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide. This specificity makes it an ideal tool for studying the role of this enzyme in various cellular processes. However, one of the limitations of BVT.2733 is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on BVT.2733. One of the significant directions is the development of new cancer therapies that target N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide. Another direction is the development of new treatments for neurodegenerative diseases such as Alzheimer's disease. Additionally, future research can focus on improving the solubility of BVT.2733 to make it more accessible for use in various experiments.
Conclusion:
In conclusion, BVT.2733 is a chemical compound that has shown significant potential in various scientific research fields. Its ability to inhibit the activity of N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide makes it an ideal tool for studying the role of this enzyme in various cellular processes. While there are some limitations to its use in certain experiments, the potential applications of BVT.2733 make it an exciting area of research for the future.

Scientific Research Applications

BVT.2733 has potential applications in various scientific research fields. One of the most significant applications is in the field of cancer research. N-(tert-butyl)-3-({[(4-methylphenyl)thio]acetyl}amino)benzamide is known to play a crucial role in the development and progression of cancer. Inhibiting the activity of this enzyme can potentially lead to the development of new cancer therapies. BVT.2733 has also shown potential applications in the field of neurodegenerative diseases such as Alzheimer's disease.